(1S,2S)-2-(Methoxycarbonyl)cyclopropanecarboxylic acid

• Molecular Formula: C6H8O4
• Molecular Weight: 144.12 g/mol
• IUPAC Name: (1S,2S)-2-methoxycarbonylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C6H8O4/c1-10-6(9)4-2-3(4)5(7)8/h3-4H,2H2,1H3,(H,7,8)/t3-,4-/m0/s1
• InChI Key: IRRAJLZEAOBJIV-IMJSIDKUSA-N
• Isomeric SMILES: COC(=O)[C@H]1C[C@@H]1C(=O)O
• Canonical SMILES: COC(=O)C1CC1C(=O)O

Description

(1S,2S)-2-(Methoxycarbonyl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C6H8O4 and its molecular weight is 144.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Oxabicyclo[3.1.0]hexane-2,4-dione (766 mg) was added to methanol (10 mL) at 0° C. After addition of triethylamine (0.953 mL), the mixture was stirred at room temperature for 1 hr. The solvent was evaporated. The residue was dissolved in ethyl acetate, washed with 1 N hydrochloric acid and brine, dried over magnesium sulfate and concentrated in vacuo to give the title compound (460 mg) as a colorless oil.